N-(benzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H21N3O3S2/c1-2-31(28,29)19-12-10-17(11-13-19)15-22(27)26(16-18-7-5-6-14-24-18)23-25-20-8-3-4-9-21(20)30-23/h3-14H,2,15-16H2,1H3
• InChI Key: QACHEHNEGALOSE-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)N(CC2=CC=CC=N2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C23H21N3O3S2 and its molecular weight is 451.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimalarial and Antiviral Applications : A study explored the antimalarial properties of sulfonamide derivatives, including compounds with a benzo[d]thiazol-2-yl moiety. These compounds exhibited significant in vitro antimalarial activity and were also evaluated for their potential against COVID-19 through theoretical calculations and molecular docking studies (Fahim & Ismael, 2021).

• Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition : Research on N-(6-(6-Chloro-5-(4-fluorophenylsulfonyl)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, a similar compound, indicated its efficacy as an inhibitor of PI3Kα and mTOR, which are significant in cancer therapy. The study also investigated modifications to improve metabolic stability (Stec et al., 2011).

• Antimicrobial Activity : Several studies have examined the antimicrobial properties of compounds containing the benzo[d]thiazol-2-yl group. These compounds demonstrated good activity against a range of bacterial and fungal strains (Fahim & Ismael, 2019), (Patel & Agravat, 2007).

• Cancer Research : Various studies have investigated the anticancer potential of compounds with a benzo[d]thiazol-2-yl moiety. These studies include the synthesis and evaluation of compounds for their inhibitory activities against cancer cell lines and specific cancer-related proteins (Fallah-Tafti et al., 2011), (Yurttaş, Tay, & Demirayak, 2015).

• Synthesis of Novel Compounds : Research has been conducted on the synthesis of new compounds incorporating the benzo[d]thiazol-2-yl group for potential application in various fields, including medicine and agriculture (Krauze et al., 2007), (Fadda et al., 2017).